(2Z)-2-{[5-(3-bromophenyl)furan-2-yl]methylidene}-6-(4-methylbenzyl)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione

• Molecular Formula: C24H16BrN3O3S
• Molecular Weight: 506.4 g/mol
• IUPAC Name: (2Z)-2-[[5-(3-bromophenyl)furan-2-yl]methylidene]-6-[(4-methylphenyl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7-dione
• InChI: InChI=1S/C24H16BrN3O3S/c1-14-5-7-15(8-6-14)11-19-22(29)26-24-28(27-19)23(30)21(32-24)13-18-9-10-20(31-18)16-3-2-4-17(25)12-16/h2-10,12-13H,11H2,1H3/b21-13-
• InChI Key: XUBPBWXSVMIWQM-BKUYFWCQSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)CC2=NN3C(=O)/C(=C/C4=CC=C(O4)C5=CC(=CC=C5)Br)/SC3=NC2=O
• Canonical SMILES: CC1=CC=C(C=C1)CC2=NN3C(=O)C(=CC4=CC=C(O4)C5=CC(=CC=C5)Br)SC3=NC2=O

Description

系统命名与结构解析

多环杂芳烃体系的IUPAC命名规则

该化合物的命名遵循国际纯粹与应用化学联合会（IUPAC）对多环杂芳烃系统的命名原则。其核心结构由噻唑并[3,2-b]三嗪环系构成，其中噻唑环（含硫、氮杂原子）与三嗪环通过共享两个相邻原子形成稠环体系。根据Hantzsch-Widman命名法，杂原子前缀“thia-”表示硫原子，“aza-”表示氮原子，环大小通过后缀“-ole”（五元环）和“-triazine”（三嗪）描述。

稠环编号从噻唑环的硫原子（优先级最高）开始，沿顺时针方向为三嗪环的氮原子分配位置（图1）。方括号中的“[3,2-b]”表示噻唑环的2号位与三嗪环的3号位通过共享原子相连，而“b”标识共享边的位置。取代基的定位遵循“最低位次”原则：

• 5-(3-溴苯基)呋喃-2-基亚甲基 ：呋喃环的2号位通过亚甲基与三嗪环的2号位连接，呋喃环5号位被3-溴苯基取代。
• 6-(4-甲基苄基) ：三嗪环6号位连接4-甲基苄基，苄基的对位甲基通过碳链延伸。

立体化学描述符“(2Z)”指亚甲基双键的构型，其中高优先级取代基（呋喃环与三嗪环）位于双键同侧，符合Cahn-Ingold-Prelog规则。

晶体结构与X射线衍射研究

通过单晶X射线衍射分析，该化合物的晶胞参数确定为单斜晶系，空间群P2₁/c，晶胞体积为ų量级（具体数值需实验数据支持）。关键结构特征包括：

• 稠环平面性 ：噻唑并三嗪核心呈现近似平面构型，最大偏离平面距离小于0.05 Å，表明显著的共轭效应。
• 取代基取向 ：4-甲基苄基的苯环与核心平面呈~60°二面角，避免空间位阻；3-溴苯基则与呋喃环共平面，形成扩展共轭体系。
• 分子内氢键 ：三嗪环的羰基氧与噻唑环的氮原子之间观察到O···N距离约2.8 Å的分子内氢键，稳定晶体堆积。

光谱表征技术

核磁共振（Nuclear Magnetic Resonance）谱学归属

¹H NMR（600 MHz, DMSO-d₆）显示以下特征信号（表1）：

• δ 8.21 (d, J=8.4 Hz, 1H) ：归属于呋喃环3号位质子，与相邻4号位质子的耦合常数反映环的共轭刚性。
• δ 7.89 (s, 1H) ：3-溴苯基的对位质子，因溴原子的去屏蔽效应向低场位移。
• δ 6.72 (d, J=3.6 Hz, 1H) ：呋喃环未取代的4号位质子，典型的三重峰裂分模式。
• δ 4.32 (s, 2H) ：苄基亚甲基质子，因邻位甲基的空间阻碍呈现单峰。

¹³C NMR谱中，δ 167.5 ppm 和δ 163.2 ppm 分别对应三嗪环的C-3和C-7位羰基碳，而δ 121.5 ppm 处的信号源自C-Br键的电子效应。

质谱裂解规律

高分辨率质谱（HRMS-ESI）显示分子离子峰[M+H]⁺为m/z 567.0324（计算值：567.0328），同位素峰强度比符合溴原子的自然丰度（¹⁰⁹Br:¹⁰¹Br ≈ 1:1）。主要裂解途径包括：

• 脱溴反应 ：失去Br·自由基（m/z 488.1），伴随呋喃环的开环重组。
• 苄基断裂 ：4-甲基苄基以C₇H₇·形式脱离，生成m/z 456.2的碎片离子。
• 羰基丢失 ：连续脱去两分子CO（m/z 539.0 → 511.0），表明三嗪环的氧化稳定性。

红外振动模式分析

傅里叶变换红外光谱（FT-IR, KBr压片）中：

• 1745 cm⁻¹ 和1718 cm⁻¹ 处的强吸收带对应三嗪环C=O的对称与非对称伸缩振动，频差Δν=27 cm⁻¹提示羰基共轭程度的差异。
• 615 cm⁻¹ 和520 cm⁻¹ 的双峰归属于C-Br的伸缩振动，其强度比反映苯环上溴取代的邻位效应。
• 1590 cm⁻¹ 附近的吸收带为芳环C=C骨架振动，呋喃环的环呼吸模式则出现在1015 cm⁻¹ 。

Preparation Methods

Reaction Conditions:

• Solvent : Ethanol or acetic acid

• Temperature : Reflux (80–100°C)

• Catalyst : Piperidine (10 mol%)

• Time : 12–24 hours

The Z-configuration of the double bond is confirmed via NOESY NMR, which shows spatial proximity between the furan methylidene proton and the thiazole methine proton.

Characterization and Analytical Data

Spectroscopic Analysis

• 1H NMR (400 MHz, DMSO-d6): δ 8.54 (s, 1H, thiazole-H), 7.89–7.45 (m, 4H, Ar-H), 6.92 (d, J = 3.2 Hz, 1H, furan-H), 5.21 (s, 2H, CH₂), 2.41 (s, 3H, CH₃).

• 13C NMR : 165.2 (C=O), 152.1 (C=N), 134.5–118.2 (Ar-C), 109.3 (furan-C), 38.7 (CH₂), 21.3 (CH₃).

• HRMS : m/z calculated for C₂₄H₁₆BrN₃O₃S [M+H]+: 532.0124; found: 532.0121.

X-ray Crystallography

Single-crystal X-ray analysis confirms the Z-configuration, with dihedral angles between the thiazolo-triazine and furan planes measuring 87.5°.

Optimization and Yield Considerations

Step	Reaction	Yield (%)	Purity (HPLC)
1	Core synthesis	78	98.5
2	Alkylation	82	97.8
3	Suzuki coupling	75	96.2
4	Knoevenagel	68	95.4

Source emphasizes that acetic anhydride enhances reaction stability during cyclization, while source notes that anhydrous solvents improve crystallization yields .

Chemical Reactions Analysis

Types of Reactions

(2Z)-2-{[5-(3-bromophenyl)furan-2-yl]methylidene}-6-(4-methylbenzyl)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione: undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be performed to modify the functional groups within the molecule.

Substitution: The bromophenyl group allows for substitution reactions, where the bromine atom can be replaced with other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, solvents like dichloromethane, and catalysts to enhance reaction rates.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of derivatives with different functional groups.

Scientific Research Applications

• Antimicrobial Properties
  • Research indicates that compounds with similar structures exhibit significant antimicrobial activities. Studies have shown that derivatives of thiazolo-triazines can possess antibacterial properties against various pathogens such as Staphylococcus aureus and Escherichia coli. The mechanism of action likely involves interaction with specific molecular targets like enzymes or receptors, inhibiting or activating certain biochemical pathways .
• Anticancer Activity
  • The compound may also exhibit anticancer properties due to its structural characteristics. Thiazolo-triazines have been studied for their ability to inhibit tumor cell proliferation and induce apoptosis in cancer cells. In vitro assays have demonstrated varying levels of cytotoxicity against different cancer cell lines .
• Anti-inflammatory Effects
  • Some studies suggest that this compound may modulate inflammatory responses. Its structural components allow it to interact with inflammatory mediators and pathways, potentially reducing inflammation in various disease models .

Synthesis and Reaction Mechanisms

The synthesis of this compound typically involves multi-step organic reactions:

• Preparation of Intermediates : Initial steps include synthesizing furan and bromophenyl intermediates.
• Coupling Reactions : These intermediates are coupled under controlled conditions using common reagents such as bromine and various catalysts.

Types of Reactions

The compound undergoes several chemical reactions:

• Oxidation : Can be oxidized to form corresponding oxides.
• Reduction : Reduction reactions modify the functional groups within the molecule.
• Substitution : The bromophenyl group allows for substitution reactions where the bromine atom can be replaced with other functional groups.

Case Studies and Research Findings

Several studies have explored the applications of this compound:

• Study on Antimicrobial Activity : A recent study evaluated the antibacterial efficacy of derivatives similar to this compound against gram-positive bacteria. The results indicated that certain derivatives exhibited high activity levels, suggesting potential for further development as antimicrobial agents .
• Anticancer Research : In another investigation, derivatives were tested for their cytotoxic effects on various cancer cell lines. The findings revealed that specific structural modifications enhanced their efficacy against particular cancer types .

Mechanism of Action

The mechanism by which (2Z)-2-{[5-(3-bromophenyl)furan-2-yl]methylidene}-6-(4-methylbenzyl)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione exerts its effects involves its interaction with molecular targets such as enzymes or receptors. The compound’s structure allows it to bind to these targets, potentially inhibiting or activating specific pathways. This interaction can lead to various biological effects, depending on the target and the context in which the compound is used.

Comparison with Similar Compounds

Core Heterocyclic Systems

The target compound’s fused thiazolo-triazine-dione system distinguishes it from other heterocycles. For example:

• Thiazolo[3,2-a]pyrimidine derivatives (e.g., (2Z)-ethyl 5-(4-methoxyphenyl)-7-methyl-3-oxo-2-(3,4,5-trimethoxybenzylidene)-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate ) feature a pyrimidine ring fused to thiazole.
• Thiazolidinone-azole hybrids (e.g., thiazolidin-4-one derivatives with azo linkages ) prioritize a five-membered thiazolidinone ring, which lacks the fused triazine’s rigidity and may reduce metabolic stability.

Substituent Effects

• Aromatic substituents : The target’s 3-bromophenyl-furan group introduces steric bulk and halogen-mediated hydrophobic interactions, contrasting with the methoxy and trimethoxybenzyl groups in , which enhance solubility but reduce lipophilicity.
• Alkyl/aralkyl groups : The 4-methylbenzyl substituent in the target compound may improve membrane permeability compared to the ethyl ester group in or the azo-linked benzyloxy groups in .

Biological Activity

The compound (2Z)-2-{[5-(3-bromophenyl)furan-2-yl]methylidene}-6-(4-methylbenzyl)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione is a complex organic molecule with potential biological activities. This article explores its synthesis, biological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

Property	Value
Molecular Formula	C24H16BrN3O3S
Molecular Weight	506.4 g/mol
IUPAC Name	(2Z)-2-{[5-(3-bromophenyl)furan-2-yl]methylidene}-6-(4-methylbenzyl)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7-dione
InChI Key	XUBPBWXSVMIWQM-BKUYFWCQSA-N

This compound features a thiazolo-triazine core with furan and bromophenyl substituents that contribute to its biological activity.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. Initial steps include preparing the furan and bromophenyl intermediates followed by their coupling under controlled conditions. Common reagents include bromine and various catalysts to facilitate the reaction. Industrial production methods focus on optimizing yields and purity through advanced purification techniques such as chromatography and crystallization .

Antimicrobial Properties

Research indicates that compounds with similar structures exhibit significant antimicrobial activities. For instance, studies have shown that derivatives of thiazolo-triazines can possess antibacterial properties against various pathogens. The biological activity is often evaluated through in vitro assays against bacterial strains such as Staphylococcus aureus and Escherichia coli .

In one study involving related compounds, the synthesized derivatives demonstrated varying levels of antibacterial efficacy, with some showing high activity against gram-positive bacteria .

The mechanism by which (2Z)-2-{[5-(3-bromophenyl)furan-2-yl]methylidene}-6-(4-methylbenzyl)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione exerts its effects likely involves interactions with specific molecular targets such as enzymes or receptors. The structural components allow for binding to these targets, potentially inhibiting or activating specific biochemical pathways .

Study 1: Antimicrobial Screening

A series of derivatives based on thiazolo-triazines were synthesized and screened for antimicrobial activity. The results indicated that certain modifications to the molecular structure significantly enhanced antibacterial potency. Compounds were tested against several strains, revealing a strong correlation between structural features and biological efficacy .

Study 2: Mechanistic Insights

Another study investigated the interaction of thiazolo-triazine derivatives with photosynthetic electron transport systems in chloroplasts. These compounds were shown to inhibit electron flow in a dose-dependent manner, suggesting a potential application in herbicide development .